Cas no 477215-91-1 (N-(5-{(4-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(5-{(4-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 477215-91-1
• MF: C₁₇H₁₂FN₃O₃S₂
• MW: 389.423884391785
• CID: 6571837
• Update Time: 2025-10-08

N-(5-{(4-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(4-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• 1,3-Benzodioxole-5-carboxamide, N-[5-[[(4-fluorophenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C17H12FN3O3S2/c18-12-4-1-10(2-5-12)8-25-17-21-20-16(26-17)19-15(22)11-3-6-13-14(7-11)24-9-23-13/h1-7H,8-9H2,(H,19,20,22)
• InChI Key： DWXCNCDSZRKCTB-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NN=C(SCC4=CC=C(F)C=C4)S3)=O)C=C2OC1

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: 7.62±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(5-{(4-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide

N-(5-{(4-Fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide: A Comprehensive Overview

N-(5-{(4-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 477215-91-1) is a complex organic compound with a unique structural composition that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its thiadiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of a 4-fluorophenyl group and a benzodioxole moiety further enhances its chemical diversity and functional properties.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high purity and yield. Researchers have explored various solvent systems and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most notable applications of N-(5-{(4-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide is in the field of drug discovery. The compound exhibits potent biological activity against various enzyme targets, making it a promising candidate for the development of novel therapeutic agents. For instance, studies have shown that this compound can inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in anti-inflammatory drug development.

In addition to its biological applications, this compound has also been investigated for its electronic properties. The thiadiazole ring system is known for its ability to act as an electron-deficient heterocycle, which makes it suitable for applications in organic electronics. Recent research has explored the use of this compound in the fabrication of organic field-effect transistors (OFETs), where it has demonstrated excellent charge transport properties. These findings highlight its potential in advancing next-generation electronic devices.

The environmental impact of N-(5-{(4-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide has also been a topic of interest. Studies have shown that the compound exhibits biodegradability under specific environmental conditions, reducing its ecological footprint. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

From a structural perspective, the compound's molecular architecture plays a crucial role in determining its physical and chemical properties. The 4-fluorophenyl group introduces electron-withdrawing effects that enhance the electrophilic character of the thiadiazole ring. This feature makes the compound highly reactive towards nucleophilic attacks, which is advantageous in various chemical transformations. Furthermore, the benzodioxole moiety contributes to the compound's stability and aromaticity, making it resistant to oxidative degradation.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the compound's frontier molecular orbitals are significantly influenced by the sulfur atom in the thiadiazole ring. This understanding has paved the way for designing more efficient synthetic routes and optimizing its functional properties.

In conclusion, N-(5-{(4-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 477215-91-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and functional properties make it an invaluable tool in medicinal chemistry and materials science. As research continues to uncover new aspects of this compound's behavior and potential uses, it is poised to play an increasingly important role in both academic and industrial settings.